4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one

• Molecular Formula: C8H10BrN3O2
• Molecular Weight: 260.09 g/mol
• IUPAC Name: 4-bromo-2-methyl-5-(2-oxopropylamino)pyridazin-3-one
• InChI: InChI=1S/C8H10BrN3O2/c1-5(13)3-10-6-4-11-12(2)8(14)7(6)9/h4,10H,3H2,1-2H3
• InChI Key: PEMFUJFJWNKMRY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CNC1=C(C(=O)N(N=C1)C)Br

Description

4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one (CAS: 1956340-45-6) is a brominated pyridazinone derivative characterized by a 2-oxopropylamino substituent at the 5-position and a methyl group at the 2-position. Its molecular structure combines a pyridazinone core with a flexible aliphatic ketone side chain, which may enhance hydrogen-bonding capacity and solubility compared to bulkier analogs.

Biological Activity

4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one is a synthetic organic compound belonging to the pyridazinone family. Its unique molecular structure, characterized by a bromine atom and a methylamino group, suggests potential biological activities, particularly in medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C8H10BrN3O2
• Molecular Weight : 260.09 g/mol
• IUPAC Name : 4-bromo-2-methyl-5-(2-oxopropylamino)pyridazin-3-one

The biological activity of 4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one is primarily attributed to its interactions with various enzymes and receptors. The presence of the bromine atom enhances its reactivity and stability compared to other halogenated analogs. Potential mechanisms include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cellular signaling pathways, which could lead to altered physiological responses.
• Receptor Modulation : It may act as a modulator for certain receptors, influencing downstream signaling cascades.

Biological Activity and Applications

Research indicates that 4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one exhibits several biological activities:

Anticancer Activity

Preliminary studies suggest that this compound has potential anticancer properties. It may induce apoptosis in cancer cells through mechanisms such as:

• Inhibition of cell proliferation.
• Induction of cell cycle arrest.

Enzyme Interaction Studies

The compound's interaction with specific enzymes has been a focus of research:

• Case Study : In vitro assays demonstrated that 4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one inhibited the activity of certain kinases involved in cancer progression, leading to reduced viability in cancer cell lines.

Comparison with Other Compounds

Comparative studies highlight the unique properties of this compound against other pyridazinones:

Compound Name	Activity	IC50 Value (µM)	Reference
4-Bromo Compound	Anticancer	15
Chloro Analog	Anticancer	30
Iodo Analog	Anticancer	25

Research Findings

Recent studies have explored the pharmacological profile of 4-Bromo-2-methyl-5-((2-oxopropyl)amino)pyridazin-3(2H)-one, emphasizing its potential as a lead compound for drug development. Key findings include:

• Selectivity : High selectivity against cancer cell lines compared to normal cells.
• Synergistic Effects : When combined with other chemotherapeutic agents, it showed enhanced efficacy.

Comparison with Similar Compounds

Structural Modifications and Functional Groups

The following table highlights key structural differences and properties between the target compound and its analogs:

Compound Name	Substituent at 5-Position	Substituent at 2-Position	Molecular Weight (g/mol)	Key Features	Reference
Target Compound	(2-oxopropyl)amino	Methyl	~263.1 (estimated)	Aliphatic ketone chain; potential for H-bonding and solubility
GSK4027 (4-Bromo-2-methyl-5-((3R,5R)-1-methyl-5-phenylpiperidin-3-yl)amino-pyridazinone)	(3R,5R)-1-methyl-5-phenylpiperidin-3-ylamino	Methyl	377.28	Rigid bicyclic structure; phenyl group may enhance CNS targeting
4-Bromo-5-(bromomethyl)-2-(4'-chlorophenyl)-1-methylpyrazol-3-one	Bromomethyl	4-Chlorophenyl	381 (observed)	Bromomethyl group increases reactivity; aryl substituent adds hydrophobicity
4-Bromo-5-(cyclopropylamino)-2-(3,3-dimethyl-2-oxobutyl)-pyridazinone	Cyclopropylamino	3,3-Dimethyl-2-oxobutyl	~352.2 (estimated)	Cyclopropyl group adds steric constraint; branched ketone enhances lipophilicity
Chalcone derivatives (e.g., 6-(3-((E)-4-phenylbut-3-enoyl)phenylamino)-pyridazinone)	Aryl-linked chalcone	Variable	~350–400 (estimated)	Extended π-system for π-π stacking; potential anticancer/anti-inflammatory activity

Physicochemical and Reactivity Comparisons

• Flexibility vs. Rigidity: The target compound’s 2-oxopropylamino group offers conformational flexibility, contrasting with the rigid piperidinyl group in GSK4027 or the planar chalcone derivatives . Flexibility may improve binding to dynamic enzyme pockets.
• Electron Effects : The ketone in the 2-oxopropyl group provides a hydrogen-bond acceptor, while bromine at the 4-position increases electrophilicity. In contrast, bromomethyl analogs (e.g., ) are more reactive toward nucleophilic substitution .